6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide

• IUPAC Name: 6-(2-methylimidazol-1-yl)-N-(3-methylsulfanylphenyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C16H15N5OS/c1-11-17-8-9-21(11)15-7-6-14(19-20-15)16(22)18-12-4-3-5-13(10-12)23-2/h3-10H,1-2H3,(H,18,22)
• InChI Key: QKLMKEXCMKRMME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)C(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol

Description

6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the pyridazine family and has a unique chemical structure that makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide involves the inhibition of various enzymes and receptors. It has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and division. Additionally, it has been shown to inhibit the activity of histone deacetylases, which play a critical role in gene expression and cell differentiation.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent anti-cancer activity, as well as potential neuroprotective effects in the treatment of Alzheimer's disease. It has also been shown to have anti-inflammatory and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide in lab experiments is its potent inhibitory activity against various enzymes and receptors. This makes it a promising candidate for the development of new drugs. However, one of the limitations is its potential toxicity, which needs to be carefully evaluated in pre-clinical studies.

Future Directions

There are several future directions for the research on 6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide. One direction is to further investigate its potential applications in the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes. Another direction is to evaluate its toxicity and safety profile in pre-clinical studies. Additionally, there is a need to develop more efficient and cost-effective synthesis methods for this compound to facilitate its use in drug discovery and development.

Synthesis Methods

The synthesis of 6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide involves a multi-step process that includes the reaction of 2-methyl-1H-imidazole with 3-bromoanisole, followed by the reaction with potassium carbonate and 2-chloropyridazine. The final step involves the reaction of the intermediate product with 3-(methylthio)benzoic acid.

Scientific Research Applications

The chemical compound 6-(2-methyl-1H-imidazol-1-yl)-N-(3-(methylthio)phenyl)pyridazine-3-carboxamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to have potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.